Cas no 59167-69-0 (2(3H)-Oxazolone, 4,5-diethyl-)

• Product Name: 2(3H)-Oxazolone, 4,5-diethyl-
• CAS No: 59167-69-0
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 339649
• PubChem ID: 53915519
• Update Time: 2025-04-19

2(3H)-Oxazolone, 4,5-diethyl- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Oxazolone, 4,5-diethyl-
• 4,5-diethyl-3H-1,3-oxazol-2-one
• 59167-69-0
• DTXSID30707636
• 4,5-Diethyl-1,3-oxazol-2(3H)-one
• SCHEMBL12825006

• Inchi： 1S/C7H11NO2/c1-3-5-6(4-2)10-7(9)8-5/h3-4H2,1-2H3,(H,8,9)
• InChI Key： IGTPNEKEQNFVMT-UHFFFAOYSA-N
• SMILES： O1C(NC(CC)=C1CC)=O

Computed Properties

• Exact Mass: 141.07903
• Monoisotopic Mass: 141.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33